Cas no 51174-12-0 (2,4,4-Trimethyl-1-hexene)

• Product name: 2,4,4-Trimethyl-1-hexene
• CAS No: 51174-12-0
• MF: C₉H₁₈
• MW: 126.239223003387
• MDL: MFCD00048626
• CID: 1574246
• PubChem ID: 87576623

2,4,4-Trimethyl-1-hexene Chemical and Physical Properties

Names and Identifiers

• 2,4,4-Trimethyl-1-hexene
• ANW-31207
• KB-17084
• FT-0691403
• CTK1H3903
• AG-F-72862
• AC1L3LWU
• 2,4,4-Trimethyl-hexen-(1)
• 2,4,4-Trimethylhexen-1
• ACMC-1AY6W
• 2,4,4-trimethylhex-1-ene

• MDL： MFCD00048626
• Inchi： InChI=1S/C9H18/c1-6-9(4,5)7-8(2)3/h2,6-7H2,1,3-5H3
• InChI Key： AVKVJWFFVHGHLJ-UHFFFAOYSA-N
• SMILES： CCC(C)(C)CC(=C)C

Computed Properties

• Exact Mass: 126.14100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.2
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 0.75
• Boiling Point: 132°C(lit.)
• Flash Point: 24 °C
• Refractive Index: 1.4220 to 1.4250
• PSA: 0.00000
• LogP: 3.38880
• Solubility: Not determined

2,4,4-Trimethyl-1-hexene Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H226-H304
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P301+P310+P331-P303+P361+P353-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 3295 3/PG III
• HazardClass：3
• PackingGroup：III

2,4,4-Trimethyl-1-hexene Customs Data

• HS CODE：2901299090
• Customs Data：

  China Customs Code:

  2901299090

  Overview:

  2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

  Summary:

  2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,4,4-Trimethyl-1-hexene

2,4,4-Trimethyl-1-hexene (CAS No. 51174-12-0): Properties, Applications, and Market Insights

2,4,4-Trimethyl-1-hexene (CAS No. 51174-12-0) is a branched-chain alkene with significant industrial relevance. This compound, also known as 2,4,4-trimethylhex-1-ene, belongs to the family of olefins and is widely used in polymer production, specialty chemicals, and research applications. Its unique molecular structure, featuring three methyl groups, contributes to its distinct chemical behavior and reactivity.

The growing demand for high-performance polymers and specialty chemicals has increased interest in 2,4,4-Trimethyl-1-hexene. Researchers and manufacturers frequently search for information about its synthesis methods, physical properties, and industrial applications. This article provides a comprehensive overview of this important chemical compound, addressing common questions about its characteristics and uses.

From a chemical perspective, 2,4,4-Trimethyl-1-hexene exhibits typical alkene properties while demonstrating enhanced stability due to its branched structure. The compound's boiling point, molecular weight, and reactivity patterns make it particularly valuable for controlled polymerization processes. Many users searching for branched olefin applications or specialty monomer sources will find this information particularly relevant to their needs.

In industrial applications, 2,4,4-Trimethyl-1-hexene serves as a key intermediate in the production of various synthetic lubricants and plasticizers. The compound's ability to modify polymer properties makes it valuable for creating materials with specific characteristics such as improved flexibility or thermal stability. Recent trends in sustainable material development have led to increased research into how this compound can contribute to eco-friendly polymer formulations.

The market for 2,4,4-Trimethyl-1-hexene has shown steady growth, particularly in regions with strong chemical manufacturing sectors. Industry analysts frequently monitor the supply chain dynamics and price trends for this specialty chemical. With the increasing focus on advanced material science, the demand for high-purity 2,4,4-trimethylhex-1-ene is expected to rise in coming years.

Quality control is crucial when working with 2,4,4-Trimethyl-1-hexene, as impurities can significantly affect its performance in downstream applications. Manufacturers often search for information about analytical methods and purity standards for this compound. Proper storage conditions, typically under inert atmosphere at controlled temperatures, help maintain the compound's stability and shelf life.

From a research perspective, 2,4,4-Trimethyl-1-hexene continues to attract attention for its potential in developing new catalytic systems and polymer architectures. Academic institutions and corporate R&D departments frequently investigate its behavior in various chemical reactions and polymerization mechanisms. The compound's structural features make it particularly interesting for studying steric effects in organic chemistry.

Environmental considerations are increasingly important in the chemical industry, and 2,4,4-Trimethyl-1-hexene is subject to standard chemical handling protocols. While not classified as hazardous under normal conditions, proper laboratory safety measures should always be followed when working with this compound. Many users search for information about compatibility and storage recommendations to ensure safe handling practices.

The future outlook for 2,4,4-Trimethyl-1-hexene appears positive, with potential applications emerging in advanced material development and specialty chemical synthesis. As industries continue to seek performance-enhancing additives and customizable polymer components, this compound is likely to maintain its importance in various chemical sectors. Ongoing research may uncover additional applications that further expand its commercial significance.

For those seeking technical specifications, 2,4,4-Trimethyl-1-hexene is typically characterized by its molecular formula (C9H18), appearance (colorless liquid), and distinct chemical properties. The compound's isomeric purity and chemical stability are critical factors that determine its suitability for specific applications, making these parameters important considerations for potential users.